Cas no 1207008-45-4 (1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

1-Methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a triazole core linked to a pyridine moiety via a carboxamide bridge. This structure imparts versatility in coordination chemistry and potential applications in medicinal and agrochemical research. The compound's rigid triazole ring enhances stability, while the pyridine group offers opportunities for further functionalization. Its well-defined molecular architecture makes it suitable for use as a ligand in catalysis or as a building block in pharmaceutical synthesis. The presence of both hydrogen bond acceptors and donors contributes to its potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. The compound's synthetic accessibility and modular design facilitate its incorporation into more complex molecular systems.

1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide structure

1207008-45-4 structure

Product Name:1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

CAS No:1207008-45-4

MF:C₉H₉N₅O

MW:203.200660467148

CID:6120201

PubChem ID:45497194

Update Time:2025-05-22

1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
- 1-methyl-N-pyridin-3-yltriazole-4-carboxamide
- F5791-2777
- 1207008-45-4
- Z1509584465
- AKOS024519192
- Inchi： 1S/C9H9N5O/c1-14-6-8(12-13-14)9(15)11-7-3-2-4-10-5-7/h2-6H,1H3,(H,11,15)
- InChI Key： HVDBLGDTYKNHLZ-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(NC2=CC=CN=C2)=O)N=N1

Computed Properties

Exact Mass: 203.081
Monoisotopic Mass: 203.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.7A^2
XLogP3: -0.2

1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F5791-2777-2μmol	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	2μmol	$85.5	2023-11-21
Life Chemicals	F5791-2777-5μmol	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	5μmol	$94.5	2023-11-21
Life Chemicals	F5791-2777-10μmol	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	10μmol	$103.5	2023-11-21
Life Chemicals	F5791-2777-20μmol	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	20μmol	$118.5	2023-11-21
Life Chemicals	F5791-2777-1mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	1mg	$81.0	2023-11-21
Life Chemicals	F5791-2777-2mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	2mg	$88.5	2023-11-21
Life Chemicals	F5791-2777-3mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	3mg	$94.5	2023-11-21
Life Chemicals	F5791-2777-4mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	4mg	$99.0	2023-11-21
Life Chemicals	F5791-2777-5mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	5mg	$103.5	2023-11-21
Life Chemicals	F5791-2777-10mg	1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1207008-45-4	90%+	10mg	$118.5	2023-11-21

1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Chemical Compound CAS No. 1207008-45-4: 1-Methyl-N-(Pyridin-3-Yl)-1H-1,2,3-Triazole-4-Carboxamide

The compound with CAS No. 1207008-45-4, commonly referred to as 1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a triazole ring system with a pyridine moiety and a carboxamide group. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery, materials science, and catalysis.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential for forming hydrogen bonds. The presence of the pyridine ring in this compound adds electron-withdrawing properties, which can enhance the molecule's stability and reactivity. Furthermore, the carboxamide group provides additional flexibility in terms of functionalization and bioavailability.

The synthesis of 1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled the use of transition metal catalysts to facilitate the formation of the triazole ring system.

In terms of applications, this compound has shown promise in various fields. In drug discovery, it has been explored as a potential candidate for targeting specific biological pathways due to its ability to modulate enzyme activity. Recent studies have demonstrated its efficacy in inhibiting certain kinases involved in cancer progression.

Additionally, the compound's structural versatility has made it a valuable building block in materials science. Its ability to form supramolecular assemblies through hydrogen bonding has been leveraged in the development of novel materials for sensing and drug delivery applications.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its environmental impact. Studies suggest that under certain conditions, it undergoes rapid degradation into non-toxic byproducts.

In conclusion, CAS No. 1207008-45-4, or 1-methyl-N-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and related fields.